Cas no 35967-24-9 (3,4,5-Trimethoxyphenyl isothiocyanate)

• Product Name: 3,4,5-Trimethoxyphenyl isothiocyanate
• CAS No: 35967-24-9
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• MDL: MFCD00041076
• CID: 89174
• PubChem ID: 24873563
• Update Time: 2025-04-18

3,4,5-Trimethoxyphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trimethoxyphenyl isothiocyanate
• 5-isothiocyanato-1,2,3-trimethoxybenzene
• FT-0614173
• A12457
• InChI=1/C10H11NO3S/c1-12-8-4-7(11-6-15)5-9(13-2)10(8)14-3/h4-5H,1-3H
• GEO-03398
• Benzene, 5-isothiocyanato-1,2,3-trimethoxy-
• EINECS 252-820-5
• 5-isothiocyanato-1.2.3-trimethoxybenzene
• NS00029957
• SCHEMBL457065
• LS-03000
• 35967-24-9
• 3,4,5-Trimethoxyphenyl isothiocyanate, 98%
• 3,4,5-Trimethoxyphenyl isothiocynate
• 3,4,5-trimethoxyphenylisothiocyanate
• UNII-7A2333C6KU
• DTXSID90189515
• 5-Isothiocyanato-1,2,3-trimethoxybenzene #
• BP-11154
• 3,4,5-trimethoxy-phenyl isothiocyanate
• 3,4,5 trimethoxyphenylisothiocyanate
• MFCD00041076
• 7A2333C6KU
• AKOS000212395
• STK501314
• 5-isothiocyanato-1,2,3-trimethoxy-benzene
• ALBB-008918
• DB-021834

• MDL： MFCD00041076
• Inchi： 1S/C10H11NO3S/c1-12-8-4-7(11-6-15)5-9(13-2)10(8)14-3/h4-5H,1-3H3
• InChI Key： AFWKAIYTSPWWCA-UHFFFAOYSA-N
• SMILES： S=C=NC1C=C(C(=C(C=1)OC)OC)OC
• BRN： 2736554

Computed Properties

• Exact Mass: 225.04600
• Monoisotopic Mass: 225.045964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1

Experimental Properties

• Color/Form: powder
• Density: 1.15
• Melting Point: 62-65 °C (lit.)
• Boiling Point: 350.2°Cat760mmHg
• Flash Point: 165.6°C
• Refractive Index: 1.527
• PSA: 72.14000
• LogP: 2.44670
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive

3,4,5-Trimethoxyphenyl isothiocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H312,H315,H319,H332,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S22-S26-S36
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Other Chemical Reagents